N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-(6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)acetamide
• InChI: InChI=1S/C16H23N5O/c17-13-16(5-3-1-2-4-6-16)19-15(22)12-20-9-10-21-8-7-18-14(21)11-20/h7-8H,1-6,9-12H2,(H,19,22)
• InChI Key: XNMHPVKLJMOPJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C#N)NC(=O)CN2CCN3C=CN=C3C2
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol

Description

N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide is a novel compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is a member of the imidazo[1,2-a]pyrazine family, which has been extensively studied for their therapeutic potential.

Mechanism of Action

The mechanism of action of N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or signaling pathways that are involved in tumor growth, inflammation, or pain.
Biochemical and Physiological Effects:
N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and decrease pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide in lab experiments include its potential therapeutic properties, its availability, and its relatively low cost. However, its limitations include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide. These include:
1. Further investigation of its mechanism of action to better understand its pharmacological properties.
2. Exploration of its potential as a therapeutic agent for various diseases, including cancer, inflammation, and pain.
3. Development of more potent analogs of N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide with improved pharmacological properties.
4. Assessment of its safety and toxicity in animal models and human clinical trials to determine its potential as a drug candidate.
In conclusion, N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide is a novel compound that has shown promising pharmacological properties in preclinical studies. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide has been described in the literature. The method involves the reaction of 5-amino-2-(bromomethyl)-1H-imidazo[4,5-c]pyridine with 1-cyanocycloheptanecarboxylic acid followed by acetylation with acetic anhydride.

Scientific Research Applications

N-(1-cyanocycloheptyl)-2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetamide has been studied for its potential pharmacological properties. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic effects in preclinical studies.